Cas no 2229445-31-0 (2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal)

2-Methyl-2-(3-trifluoromethanesulfonylphenyl)propanal is a versatile fluorinated aromatic aldehyde with a trifluoromethanesulfonyl (triflyl) substituent. Its unique structure combines a sterically hindered α-branched aldehyde group with an electron-withdrawing triflyl moiety, enhancing its reactivity in nucleophilic additions and serving as a key intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethanesulfonyl group imparts high electrophilicity and metabolic stability, making it valuable for constructing bioactive molecules. This compound exhibits excellent compatibility with organometallic reactions and palladium-catalyzed cross-couplings. Its crystalline solid form ensures handling stability, while the orthogonal reactivity of the aldehyde and sulfonyl groups enables selective functionalization. The compound's lipophilicity can be modulated by derivatization, offering tunable physicochemical properties for drug discovery applications.
2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal structure
2229445-31-0 structure
Product Name:2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal
CAS No:2229445-31-0
MF:C11H11F3O3S
MW:280.263452768326
CID:6568915
PubChem ID:165964206
Update Time:2025-07-02

2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal
    • EN300-1990189
    • 2229445-31-0
    • Inchi: 1S/C11H11F3O3S/c1-10(2,7-15)8-4-3-5-9(6-8)18(16,17)11(12,13)14/h3-7H,1-2H3
    • InChI Key: DXENOONTNJYTNQ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(C1=CC=CC(=C1)C(C=O)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 280.03809987g/mol
  • Monoisotopic Mass: 280.03809987g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 59.6Ų

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Additional information on 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal

Comprehensive Overview of 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal (CAS No. 2229445-31-0)

2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal (CAS No. 2229445-31-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its trifluoromethanesulfonyl group and propanal backbone, is a subject of interest for researchers and professionals in the fields of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which includes a methyl group and a phenyl ring, contributes to its versatility and reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in modern chemistry has placed 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal at the forefront of innovation. Fluorinated molecules are known for their stability, lipophilicity, and ability to modulate biological activity, which explains their widespread use in drug discovery and material science. Researchers are particularly interested in how the trifluoromethanesulfonyl moiety enhances the compound's electronic properties, making it a candidate for applications in catalysis and organic electronics.

One of the most frequently asked questions about 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including Friedel-Crafts acylation and sulfonation, followed by careful purification to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its quality for further applications. These processes are critical for maintaining the compound's integrity, especially when used in sensitive environments like pharmaceutical formulations.

In the context of green chemistry, 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal has been explored for its potential to reduce environmental impact. The compound's trifluoromethanesulfonyl group is often leveraged in sustainable synthesis due to its ability to act as a leaving group in catalytic reactions, minimizing waste and improving efficiency. This aligns with the broader industry trend toward eco-friendly chemical processes, a topic that resonates strongly with today's environmentally conscious consumers and researchers.

Another area of interest is the compound's role in medicinal chemistry. While 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal is not a drug itself, its structural features make it a valuable building block for designing bioactive molecules. The trifluoromethanesulfonyl group, in particular, is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. This has led to increased research into its potential use in developing new therapeutic agents, especially for targets requiring high selectivity and potency.

The compound's applications extend beyond pharmaceuticals. In the field of advanced materials, 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal is being investigated for its role in creating polymers with unique properties, such as improved thermal stability and electrical conductivity. These materials have potential uses in flexible electronics, coatings, and adhesives, addressing the growing demand for high-performance materials in technology and manufacturing.

For those searching for CAS No. 2229445-31-0 or related terms like 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal synthesis, it's important to note that the compound is often referenced in academic journals and patent literature. Its inclusion in these sources underscores its relevance in cutting-edge research and industrial applications. Additionally, the compound's IUPAC name and structural formula are frequently queried by chemists and students seeking detailed information for their studies or projects.

In summary, 2-methyl-2-(3-trifluoromethanesulfonylphenyl)propanal (CAS No. 2229445-31-0) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, combined with the growing emphasis on sustainable chemistry and advanced materials, make it a compelling subject for ongoing research and development. Whether you're a chemist, a materials scientist, or simply curious about the latest advancements in organic chemistry, this compound offers a fascinating glimpse into the future of innovation.

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